Cas no 2228564-59-6 (3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid
• CAS No: 2228564-59-6
• MF: C₆H₅F₂NO₂S
• MW: 193.17120718956
• CID: 6369313
• PubChem ID: 165722605
• Update Time: 2025-10-10

3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid
• 2228564-59-6
• EN300-1959352

• Inchi： 1S/C6H5F2NO2S/c7-6(8,1-5(10)11)4-2-12-3-9-4/h2-3H,1H2,(H,10,11)
• InChI Key： SDLQGMGMQHAYSN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 193.00090590g/mol
• Monoisotopic Mass: 193.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid

Introduction to 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid (CAS No: 2228564-59-6)

3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid, identified by the chemical compound identifier CAS No: 2228564-59-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and thiazole moieties, which are known for their ability to modulate biological pathways and enhance the pharmacological properties of drug candidates. The structural features of this compound make it a promising candidate for further investigation in the development of novel therapeutic agents.

The fluorine atoms incorporated into the molecular structure of 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid play a crucial role in its pharmacokinetic behavior. Fluorine substitution is a well-established strategy in drug design, as it can improve metabolic stability, binding affinity, and overall bioavailability. In particular, the presence of fluorine at the methylene group adjacent to the carboxylic acid functionality may contribute to enhanced lipophilicity and better cell membrane penetration, which are critical factors for drug efficacy.

The thiazole ring in this compound is another key structural element that imparts unique biological activity. Thiazole derivatives are widely recognized for their diverse pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The specific positioning of the thiazole ring at the C3 position of the propanoic acid backbone suggests potential interactions with biological targets such as enzymes and receptors. This arrangement may facilitate selective binding and modulate signaling pathways relevant to various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid with biological targets with high precision. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways associated with inflammation and cancer. The combination of fluorine and thiazole moieties is particularly intriguing, as it may lead to synergistic effects that enhance therapeutic outcomes.

In vitro studies have demonstrated promising results regarding the biochemical activity of 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid. Initial experiments have shown that this compound can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, preliminary data suggest that it may interact with receptors involved in pain perception and neurotransmitter release. These findings underscore the potential of this compound as a lead molecule for further drug development.

The synthesis of 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The use of these modern synthetic approaches not only enhances scalability but also allows for structural modifications to optimize pharmacological properties.

One of the most compelling aspects of CAS No: 2228564-59-6 is its versatility in medicinal chemistry applications. Researchers can explore various derivatives by modifying functional groups or introducing additional substituents while retaining the core difluoro-propanoic acid-thiazole scaffold. This flexibility allows for rapid screening and optimization of drug-like properties such as solubility, bioavailability, and toxicity profiles. Such adaptability is crucial for translating laboratory findings into viable therapeutic options.

The growing interest in fluorinated heterocycles like thiazole derivatives has been driven by their broad spectrum of biological activities and favorable pharmacokinetic profiles. The unique electronic properties imparted by fluorine atoms can fine-tune molecular interactions with biological targets, leading to improved drug efficacy. As a result, compounds like CAS No: 2228564-59-6 are being extensively studied for their potential applications in treating a wide range of diseases.

Future research directions may focus on exploring the mechanism of action of 3,3-difluoro-3-(1,3-thiazol-4-yl)propanoic acid at a molecular level. High-resolution structural studies using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could provide insights into how this compound interacts with its biological targets. Additionally, preclinical studies in animal models will be essential to evaluate its safety profile and therapeutic potential before human trials can commence.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and optimized. AI-driven platforms can predict novel interactions between molecules like CAS No: 2228564-59-6 and biological targets with remarkable accuracy. These computational tools enable researchers to accelerate virtual screening processes and identify promising candidates for experimental validation more efficiently than traditional methods alone.

In conclusion,CAS No: 2228564-59-6, corresponding to 3,3-difluoro-3-(1,3-thiazol-4-y l)propanoic acid, represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features—particularly the combination of fluorine substitution and thiazole moieties—make it an attractive candidate for further exploration in drug development programs aimed at treating various diseases.